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Compound of Interest

Compound Name:
4-Benzylcarbamoyl-2-

chlorobenzeneboronic acid

Cat. No.: B13412697

Get Quote

The advent of transition metal-catalyzed cross-coupling reactions has irrevocably transformed

the landscape of medicinal chemistry. Among the plethora of reagents developed, arylboronic

acids have emerged as exceptionally versatile and indispensable building blocks. Their unique

reactivity, stability, and functional group tolerance have positioned them at the forefront of

complex molecule synthesis. This guide delves into the technical intricacies of a specific, yet

representative, member of this class: 4-Benzylcarbamoyl-2-chlorobenzeneboronic acid
(CAS 2096334-06-2). While specific data for this exact compound is limited in publicly available

literature, this guide will provide a comprehensive overview of its core properties, synthesis,

and applications by drawing upon authoritative data from closely related analogs and the

broader class of substituted phenylboronic acids. The principles and protocols discussed herein

are foundational to the application of this and similar molecules in contemporary drug discovery

programs.

Physicochemical and Structural Characteristics
Understanding the fundamental properties of a reagent is paramount to its effective application.

For the purpose of this guide, we will present data for the closely related and well-documented
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analog, (4-(Benzylcarbamoyl)-3-chlorophenyl)boronic acid (CAS 850589-42-3), which shares

the core structural motifs of the topic compound.

Property Data

CAS Number 850589-42-3[1]

Molecular Formula C₁₄H₁₃BClNO₃[1]

Molecular Weight 289.53 g/mol

Physical Form Solid[2]

Melting Point 126-128 °C[1]

Purity Typically ≥98%[2]

Storage Temperature Inert atmosphere, room temperature[2]

InChI Key KPMFJSKLOSUPQR-UHFFFAOYSA-N[2]

It is crucial for researchers to obtain a certificate of analysis for the specific lot of 4-
Benzylcarbamoyl-2-chlorobenzeneboronic acid being used to ascertain its precise

physicochemical properties.

Synthesis of Substituted Phenylboronic Acids: A
Conceptual Workflow
The synthesis of arylboronic acids is a well-established field in organic chemistry. While a

specific, validated protocol for 4-Benzylcarbamoyl-2-chlorobenzeneboronic acid is not

readily available, a general and robust strategy involves the formation of an organometallic

intermediate from a corresponding aryl halide, followed by quenching with a trialkyl borate and

subsequent hydrolysis.

A plausible synthetic pathway is outlined below:
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Conceptual Synthetic Workflow

Starting Material
(e.g., Substituted Aryl Halide)

Organometallic Formation
(e.g., Grignard or Lithiation)

Mg or n-BuLi

Borylation
(Quench with Trialkyl Borate)

B(OR)₃

Hydrolysis
(Acidic Workup)

H₃O⁺

Final Product
(Arylboronic Acid)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of arylboronic acids.

The Cornerstone Application: Suzuki-Miyaura
Cross-Coupling
The paramount application of 4-Benzylcarbamoyl-2-chlorobenzeneboronic acid and its

congeners in drug discovery is their use in the Suzuki-Miyaura cross-coupling reaction.[3] This

Nobel Prize-winning reaction facilitates the formation of a carbon-carbon bond between an

organoboron compound and an organohalide, catalyzed by a palladium complex.[3] Its

significance lies in its exceptional reliability, mild reaction conditions, and broad functional

group compatibility, making it a favored method for constructing the biaryl scaffolds prevalent in

many pharmaceutical agents.[4]
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The Catalytic Cycle: A Mechanistic Overview
The Suzuki-Miyaura coupling proceeds through a well-elucidated catalytic cycle involving three

key steps:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the

organohalide, forming a Pd(II) complex.

Transmetalation: The organic moiety from the boronic acid is transferred to the palladium

center, displacing the halide. This step is typically facilitated by a base.

Reductive Elimination: The two organic partners on the palladium complex couple, forming

the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.

The following diagram illustrates this fundamental process:

Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

R¹-Pd(II)L₂-X

Oxidative
Addition
(R¹-X)

R¹-Pd(II)L₂-R²

Transmetalation
(Base)

Reductive
Elimination

R¹-R²

R²B(OR)₂
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Field-Proven Experimental Protocol: A General
Guideline
The following protocol provides a robust starting point for a typical Suzuki-Miyaura coupling

reaction. It is imperative to note that optimization of the catalyst, ligand, base, and solvent

system is often necessary for a specific substrate combination.

Materials:

Aryl Halide (e.g., Aryl Bromide) (1.0 equiv)

4-Benzylcarbamoyl-2-chlorobenzeneboronic acid (1.1 - 1.5 equiv)

Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

Base (e.g., K₂CO₃, Cs₂CO₃) (2.0 - 3.0 equiv)

Solvent (e.g., Toluene/Water, Dioxane/Water, DMF)

Procedure:

Inert Atmosphere: To a flame-dried reaction vessel, add the aryl halide, 4-Benzylcarbamoyl-
2-chlorobenzeneboronic acid, palladium catalyst, and base.

Solvent Addition: Degas the chosen solvent system (e.g., by sparging with argon or nitrogen

for 15-30 minutes) and add it to the reaction vessel via cannula or syringe.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and

monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate under reduced pressure. The crude product is then purified by an appropriate

method, such as column chromatography on silica gel.
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Safety and Handling: A Scientist's Responsibility
Substituted phenylboronic acids, including 4-Benzylcarbamoyl-2-chlorobenzeneboronic
acid and its analogs, require careful handling in a laboratory setting. The following safety

information is compiled from safety data sheets of related compounds and should be

considered as a general guideline.[2][5][6]

Hazard Category
GHS Classification and Precautionary
Statements

Acute Toxicity

H302: Harmful if swallowed. P264: Wash skin

thoroughly after handling. P270: Do not eat,

drink or smoke when using this product.

P301+P312+P330: IF SWALLOWED: Call a

POISON CENTER/doctor if you feel unwell.

Rinse mouth.

Skin Irritation

H315: Causes skin irritation.[2][6] P280: Wear

protective gloves. P302+P352: IF ON SKIN:

Wash with plenty of water.[6]

Eye Irritation

H319: Causes serious eye irritation.[2][6] P280:

Wear eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

Respiratory Irritation

H335: May cause respiratory irritation.[8] Avoid

breathing dust. Use only outdoors or in a well-

ventilated area.

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume

hood while wearing appropriate PPE, including safety glasses with side shields, a lab coat, and

chemical-resistant gloves.

Storage and Stability: Store in a tightly sealed container in a cool, dry place under an inert

atmosphere to prevent degradation.[2] Boronic acids can be susceptible to dehydration to form
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boroxines, which may affect their reactivity.[9]

Conclusion and Future Outlook
4-Benzylcarbamoyl-2-chlorobenzeneboronic acid represents a valuable, albeit specialized,

tool in the arsenal of the modern medicinal chemist. Its utility, primarily as a substrate in

Suzuki-Miyaura cross-coupling reactions, enables the efficient synthesis of complex molecular

architectures that are central to the development of new therapeutics. As drug discovery

continues to push the boundaries of chemical space, the demand for novel, functionalized

building blocks like this will undoubtedly grow. A thorough understanding of their properties,

reactivity, and safe handling is essential for any researcher aiming to leverage their full

potential in the quest for new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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